Cas no 2034552-56-0 (N-{2-[4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}pyridine-4-carboxamide)

N-{2-[4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}pyridine-4-carboxamide is a heterocyclic compound featuring a pyrazole core substituted with a furan ring and an ethyl-linked pyridine-4-carboxamide moiety. Its structural complexity offers potential utility in medicinal chemistry, particularly as a scaffold for designing bioactive molecules. The presence of both pyrazole and pyridine functionalities may confer favorable binding interactions with biological targets, while the furan group enhances diversity for structure-activity relationship studies. This compound is suitable for applications in drug discovery, where its modular design allows for further derivatization. High purity and well-defined synthesis routes ensure reproducibility for research purposes. Its stability and solubility profile make it a viable candidate for exploratory pharmacological studies.
N-{2-[4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}pyridine-4-carboxamide structure
2034552-56-0 structure
Product Name:N-{2-[4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}pyridine-4-carboxamide
CAS No:2034552-56-0
MF:C17H18N4O2
MW:310.350423336029
CID:5336497
Update Time:2025-05-23

N-{2-[4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-(4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl)ethyl)isonicotinamide
    • N-[2-[4-(furan-2-yl)-3,5-dimethylpyrazol-1-yl]ethyl]pyridine-4-carboxamide
    • N-{2-[4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}pyridine-4-carboxamide
    • Inchi: 1S/C17H18N4O2/c1-12-16(15-4-3-11-23-15)13(2)21(20-12)10-9-19-17(22)14-5-7-18-8-6-14/h3-8,11H,9-10H2,1-2H3,(H,19,22)
    • InChI Key: OSUWLTRBASPONP-UHFFFAOYSA-N
    • SMILES: O1C=CC=C1C1C(C)=NN(CCNC(C2C=CN=CC=2)=O)C=1C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 400
  • XLogP3: 1.6
  • Topological Polar Surface Area: 73

N-{2-[4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}pyridine-4-carboxamide Pricemore >>

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N-{2-[4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}pyridine-4-carboxamide Related Literature

Additional information on N-{2-[4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}pyridine-4-carboxamide

N-{2-[4-(Furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}pyridine-4-carboxamide: A Comprehensive Overview

The compound with CAS No. 2034552-56-0, known as N-{2-[4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}pyridine-4-carboxamide, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound is characterized by its unique structural features, which include a pyridine ring, a pyrazole moiety, and a furan substituent. The combination of these functional groups makes it a promising candidate for exploring novel chemical reactions and biological activities.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry due to their ability to interact with various biological targets. The presence of the furan ring in this compound adds an additional layer of complexity and reactivity, making it a valuable tool for exploring heterocyclic chemistry. Moreover, the pyridine carboxamide group contributes to the molecule's stability and solubility properties, which are critical for its potential use in pharmaceutical applications.

One of the most intriguing aspects of this compound is its synthesis pathway. Researchers have employed advanced methodologies to construct the pyrazole-furan fused system, utilizing techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods not only enhance the efficiency of the synthesis process but also pave the way for the development of similar compounds with tailored functionalities.

In terms of biological activity, preliminary assays have demonstrated that N-{2-[4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}pyridine-4-carboxamide exhibits moderate inhibitory effects on certain enzyme targets. This suggests that it could serve as a lead compound for drug discovery programs targeting diseases such as cancer or inflammatory disorders. Furthermore, its structural versatility allows for extensive modification, enabling researchers to optimize its pharmacokinetic properties and bioavailability.

The integration of computational chemistry techniques has also played a pivotal role in understanding the behavior of this compound at the molecular level. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns, while molecular docking studies have revealed potential binding modes with therapeutic targets. These computational approaches complement experimental work and accelerate the drug development process.

Another area where this compound has shown promise is in materials science. Its ability to form stable complexes with metal ions makes it a candidate for applications in coordination chemistry and catalysis. Researchers are actively exploring its potential as a ligand in homogeneous catalysis, particularly in reactions involving transition metals such as palladium or platinum.

Looking ahead, the continued investigation of N-{2-[4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-y]ethyl}pyridine-carboxamide is expected to yield further breakthroughs in both academic and industrial settings. Its unique combination of structural features and functional groups positions it as a versatile building block for constructing more complex molecules with enhanced properties.

In conclusion, CAS No. 2034552

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